Cas no 1804027-70-0 (3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804027-70-0
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4801552
• Update Time: 2025-06-09

3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-2-5(3-12)14-7(6(4)13)15-8(9,10)11/h2H,13H2,1H3
• InChI Key： XVSDYAMNRNREIK-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C)C=C(C#N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804027-70-0)

The compound 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804027-70-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a cyano substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the trifluoromethoxy group in 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine contributes to its electron-withdrawing properties, making it a promising candidate for the development of kinase inhibitors and other therapeutic agents. This aligns with the growing trend of precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

Another area of interest is the compound's role in agrochemical innovation. The cyano and amino functional groups in 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine can interact with plant enzymes, potentially leading to the development of novel pesticides or herbicides. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional agrochemicals, and this compound could play a pivotal role in such advancements.

From a synthetic chemistry perspective, 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine offers versatility in heterocyclic chemistry. Its scaffold can be further functionalized to create libraries of derivatives for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict the bioactivity of novel compounds. The compound's CAS No. 1804027-70-0 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research.

Safety and handling of 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine are also critical considerations. While it is not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. These precautions are part of the broader discussion on laboratory safety and responsible research practices, which are increasingly emphasized in scientific communities.

In summary, 3-Amino-6-cyano-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804027-70-0) is a compound of immense potential in both pharmaceutical and agrochemical fields. Its structural features and reactivity make it a valuable tool for researchers exploring drug discovery, sustainable agriculture, and heterocyclic chemistry. As the scientific community continues to innovate, this compound is likely to remain a focal point in the development of next-generation therapeutics and agrochemicals.